Cas no 2097912-98-4 (1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine)

• Product Name: 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine
• CAS No: 2097912-98-4
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5467785
• Update Time: 2025-06-08

1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine
• (4-ethoxyphenyl)-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]methanone
• 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine

• Inchi： 1S/C16H19N3O3S/c1-2-21-13-5-3-12(4-6-13)16(20)19-9-7-14(8-10-19)22-15-11-17-23-18-15/h3-6,11,14H,2,7-10H2,1H3
• InChI Key： ZYCJUMYJYSRHGV-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CCN(C(C2C=CC(=CC=2)OCC)=O)CC1

Computed Properties

• Exact Mass: 333.11471265 g/mol
• Monoisotopic Mass: 333.11471265 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.8
• Molecular Weight: 333.4

Additional information on 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine

Research Brief on 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine (CAS: 2097912-98-4)

1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine (CAS: 2097912-98-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a 1,2,5-thiadiazole moiety and a piperidine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for drug discovery and development.

The synthesis of 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve efficient production, which is critical for further pharmacological evaluations. The compound's structural integrity has been confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods have provided detailed insights into its molecular configuration and stability.

Pharmacological studies have revealed that 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine exhibits potent activity against specific biological targets. Preliminary in vitro assays indicate that the compound interacts with key enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, it has shown inhibitory effects on certain kinases and G-protein-coupled receptors (GPCRs), suggesting its potential as a therapeutic agent for conditions such as chronic inflammation and Alzheimer's disease. These findings are supported by molecular docking studies, which highlight the compound's strong binding affinity to target proteins.

In vivo studies have further validated the compound's therapeutic potential. Animal models of disease have demonstrated that 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine can effectively modulate disease-related biomarkers and improve clinical outcomes. For example, in models of neuroinflammation, the compound reduced pro-inflammatory cytokine levels and ameliorated cognitive deficits. These results underscore its potential as a lead compound for developing new treatments for neurological disorders.

Despite these promising findings, challenges remain in the development of 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic properties and conducting comprehensive toxicity studies to ensure its safety and efficacy in humans.

In conclusion, 1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine (CAS: 2097912-98-4) represents a promising candidate for drug development, with demonstrated activity in preclinical models of inflammation and neurodegeneration. Ongoing research aims to elucidate its full therapeutic potential and address existing challenges, paving the way for its eventual clinical application. This compound exemplifies the innovative approaches being pursued in chemical biology and pharmaceutical research to address unmet medical needs.